Cas no 338797-07-2 (4-(4-Methyl-1-piperazinyl)-6-Quinazolinamine)

• Product Name: 4-(4-Methyl-1-piperazinyl)-6-Quinazolinamine
• CAS No: 338797-07-2
• MF: C₁₃H₁₇N₅
• MW: 243.307581663132
• CID: 2113938
• Update Time: 2025-06-11

4-(4-Methyl-1-piperazinyl)-6-Quinazolinamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-1-piperazinyl)-6-Quinazolinamine
• UIMGUNWHHBSISY-UHFFFAOYSA-N
• 6-Amino4-(4-methyl-piperazin-1-yl)quinazoline
• 4-(4-methylpiperazin-1-yl)quinazolin-6-amine
• 4-(4-Methyl-1-piperazinyl)-6-Quinazolinamine

• Inchi： 1S/C13H17N5/c1-17-4-6-18(7-5-17)13-11-8-10(14)2-3-12(11)15-9-16-13/h2-3,8-9H,4-7,14H2,1H3
• InChI Key： UIMGUNWHHBSISY-UHFFFAOYSA-N
• SMILES： N1(C2C3C=C(C=CC=3N=CN=2)N)CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 277
• Topological Polar Surface Area: 58.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(4-Methyl-1-piperazinyl)-6-Quinazolinamine

Comprehensive Overview of 4-(4-Methyl-1-piperazinyl)-6-Quinazolinamine (CAS No. 338797-07-2)

4-(4-Methyl-1-piperazinyl)-6-Quinazolinamine, identified by its CAS number 338797-07-2, is a quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, particularly in the realm of kinase inhibition. The presence of the 4-methylpiperazine moiety enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.

In recent years, the scientific community has shown growing interest in quinazoline-based compounds due to their potential therapeutic applications. Researchers are particularly focused on their role in targeting specific enzymes and receptors involved in cellular signaling pathways. The 4-(4-Methyl-1-piperazinyl)-6-Quinazolinamine structure is often compared to other quinazoline derivatives, such as those used in oncology and neurology, due to its unique pharmacological profile.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 4-(4-Methyl-1-piperazinyl)-6-Quinazolinamine in medicine?" Preliminary studies suggest that this molecule may exhibit inhibitory effects on certain protein kinases, which are critical in regulating cell growth and proliferation. This property aligns with current trends in precision medicine, where targeted therapies are increasingly favored over traditional treatments.

Another hot topic in the field is the structure-activity relationship (SAR) of quinazoline derivatives. The 4-methylpiperazine group in CAS 338797-07-2 is believed to contribute to its binding affinity and selectivity, making it a subject of interest for computational chemists and medicinal chemists alike. Researchers are also exploring its potential synergies with other compounds to enhance efficacy and reduce side effects.

From a synthetic chemistry perspective, the preparation of 4-(4-Methyl-1-piperazinyl)-6-Quinazolinamine involves multi-step organic reactions, often starting with quinazoline precursors. Optimizing these synthetic routes is a key focus area, as it impacts the scalability and cost-effectiveness of producing this compound for research and potential clinical use. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis methods.

The compound's physicochemical properties, such as its logP value and aqueous solubility, are frequently discussed in academic forums and patent literature. These parameters are crucial for understanding its pharmacokinetic behavior and formulation requirements. Given the rising demand for bioavailable small molecules in drug discovery, CAS 338797-07-2 represents a valuable scaffold for further optimization.

In the context of intellectual property, several patents have been filed covering quinazoline derivatives with structural similarities to 4-(4-Methyl-1-piperazinyl)-6-Quinazolinamine. This highlights the commercial potential of this compound class, particularly in niche therapeutic areas where unmet medical needs exist. Companies specializing in kinase inhibitors and targeted therapies are actively monitoring developments in this space.

Looking ahead, the future of 4-(4-Methyl-1-piperazinyl)-6-Quinazolinamine research appears promising. With the integration of AI-driven drug discovery platforms and high-throughput screening technologies, the pace of identifying its full therapeutic potential is accelerating. Collaborative efforts between academia and industry will likely play a pivotal role in translating these findings into tangible medical advancements.